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Compound of Interest |

Compound Name: Nemiralisib Succinate
CAS No.: 1364799-98-3
Cat. No.: B15580044
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for Nemiralisib Succinate was not found
during the search. The following disposal procedures are based on general guidelines for the
safe handling and disposal of laboratory-grade chemical and pharmaceutical compounds.
Researchers must consult their institution's Environmental Health and Safety (EHS)
department for specific protocols and to ensure compliance with all federal, state, and local
regulations.

The proper disposal of Nemiralisib Succinate, a research chemical, is crucial to ensure the
safety of laboratory personnel and to prevent environmental contamination. As with any
investigational compound, it should be treated as hazardous waste unless explicitly determined
otherwise by a qualified professional.

Core Principles of Chemical Waste Management

Effective management of chemical waste, including Nemiralisib Succinate, adheres to a
hierarchy of controls: pollution prevention, source reduction, reuse or redistribution, treatment
and reclamation, and finally, disposal.[1] Before beginning any experimental work, a
comprehensive disposal plan for all generated waste must be in place.[1]
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Quantitative Data for Laboratory Waste
Accumulation

The following table summarizes key quantitative limits for the accumulation of hazardous waste
in a laboratory setting, often referred to as a Satellite Accumulation Area (SAA).[2]

Parameter Limit Description

This is the maximum total
Maximum Hazardous Waste volume of hazardous waste
55 gallons ) ]
Volume that can be stored in a single

Satellite Accumulation Area.

For chemicals designated as
Maximum Acutely Toxic Waste 1 quart (liquid) or 1 kilogram "P-listed" or acutely toxic, a
(P-list) (solid) much smaller quantity is

permitted for accumulation.[3]

Hazardous waste containers
can be stored in an SAA for up

Container Accumulation Time Up to 12 months to one year, provided the
volume limits are not

exceeded.[3]

Experimental Protocol for the Disposal of
Nemiralisib Succinate

This protocol outlines the step-by-step process for the safe disposal of Nemiralisib Succinate
from a research laboratory.

1. Waste Characterization and Segregation:

o Treat all Nemiralisib Succinate waste (pure compound, solutions, contaminated labware)
as hazardous chemical waste.

e Do not mix Nemiralisib Succinate waste with other waste streams, such as biological,
radioactive, or general trash.
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e Segregate waste based on its physical state (solid or liquid) and chemical compatibility. For
instance, keep halogenated and non-halogenated solvent wastes in separate containers.[4]
Avoid mixing incompatible chemicals to prevent dangerous reactions.[1]

2. Personal Protective Equipment (PPE):

o Before handling the waste, ensure appropriate PPE is worn, including safety glasses with
side-shields, a lab coat, and chemical-resistant gloves.[5]

3. Containerization:

o Select a waste container that is chemically compatible with Nemiralisib Succinate. Plastic
containers are often preferred.[3]

e The container must be in good condition, with no leaks or damage, and have a secure, leak-
proof closure.[6]

o Keep the waste container closed at all times, except when adding waste.[1][4]
4. Labeling:

e As soon as the first particle of waste is added, label the container with a "Hazardous Waste"
tag.[4][7]

e The label must include:
o The full chemical name: "Nemiralisib Succinate" (avoiding abbreviations).

o The name of the Principal Investigator (PI) and the laboratory location (building and room
number).[4]

o A clear description of the contents, including any solvents and their approximate
concentrations.

o The date when waste was first added to the container.

5. Storage in a Satellite Accumulation Area (SAA):
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» Store the labeled waste container in a designated SAA, which must be at or near the point of
generation.[2][3]

e The SAA should be a secondary containment system, such as a tray, to contain any potential
spills or leaks.[1]

e Ensure the storage area is well-ventilated.[1]
6. Request for Waste Pickup:

o Once the container is nearly full (approximately three-quarters) or has been accumulating for
a significant period (e.g., 150 days), submit a hazardous waste pickup request to your
institution's EHS department.[2]

e Do not transport hazardous waste yourself. Only trained EHS personnel should handle the
transportation of waste from the laboratory.[4]

7. Disposal of Empty Containers:

e An empty container that held an acutely hazardous waste must be triple-rinsed with a
suitable solvent.[4][7] The rinsate must be collected and disposed of as hazardous waste.[1]

[417]

o After proper rinsing, deface all hazardous labels from the empty container before disposing
of it in the regular trash.[4][7]

Logical Workflow for Chemical Waste Disposal

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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